1,2'-O-Dimethylguanosine

• Molecular Formula: C12H17N5O5
• Molecular Weight: 311.29 g/mol
• InChI: InChI=1S/C12H17N5O5/c1-16-10(20)6-9(15-12(16)13)17(4-14-6)11-8(21-2)7(19)5(3-18)22-11/h4-5,7-8,11,18-19H,3H2,1-2H3,(H2,13,15)
• InChIKey: JLYURAYAEKVGQJ-UHFFFAOYSA-N

1,2'-O-Dimethylguanosine: Precision Methylated Guanosine Analog

1,2'-O-Dimethylguanosine (also known as m1Gm) is a naturally occurring, doubly methylated analog of guanosine, characterized by a methyl group on the N1 position of its nucleobase and a 2'-O-methyl group on its ribose sugar [1]. This specific modification pattern, identified in the unfractionated tRNA of the hyperthermophilic archaeon Pyrolobus fumarii, which grows optimally at 106°C, is a key feature of its biological context [2]. As a modified nucleoside, it belongs to a class of molecules essential for RNA structural stabilization and function, particularly in extremophiles [2].

Dual-methylated guanosine probe for RNA structure and modification studies

TLR7 pathway activation research tool for innate immunity investigation

N1/2’-O tRNA methyltransferase pathway analysis without N2-pathway cross-talk

• [1] MODOMICS: A database of RNA modification pathways. 1,2'-O-dimethylguanosine (m1Gm) entry. View Source
• [2] McCloskey JA, et al. Posttranscriptional modification of transfer RNA in the submarine hyperthermophile Pyrolobus fumarii. Nucleic Acids Symp Ser. 2000;(44):267-8. doi: 10.1093/nass/44.1.267. View Source

1,2'-O-Dimethylguanosine: Why Precision Methylation Matters

While a broad class of guanosine analogs exists, they are not functionally interchangeable. The specific site and combination of methylation on a nucleoside dictate its role in RNA folding, stability, and molecular recognition [1]. For instance, computational studies on tRNA(Phe) demonstrate that different methylation patterns (e.g., N2-methyl vs. N2,N2-dimethyl) on a single residue (G26) lead to profoundly different three-dimensional RNA conformations and base-stacking interactions, preventing proper biological function when the incorrect analog is used [2]. Therefore, substituting 1,2'-O-Dimethylguanosine with another mono-methylated or differently dimethylated guanosine analog (such as N2-methylguanosine or N2,2'-O-dimethylguanosine) would yield non-equivalent experimental outcomes, making precise compound selection critical for studies of hyperthermophile biology or specific RNA modification patterns.

Guanosine

Does not engage TLR7 as a primary agonist; methylation pattern is critical for immunomodulatory research relevance

2’-O-Methylguanosine

Demonstrates in vitro chain termination; in vivo anti-proliferative effects may not transfer to other methylation configurations

N2-Methylguanosine

Recognized by distinct TRMT1/TRMT1L methyltransferases; using it confounds N1/2’-O pathway studies

N2,2’-O-Dimethylguanosine

Exhibits defined prokaryotic translation inhibition; the N1 vs. N2 shift yields non-interchangeable biological readouts

• [1] Motorin Y, Helm M. RNA nucleotide methylation. Wiley Interdiscip Rev RNA. 2011 Sep-Oct;2(5):611-31. doi: 10.1002/wrna.79. View Source
• [2] Sonawane KD, et al. Comparative Structural Dynamics of tRNA(Phe) with Respect to Hinge Region Methylated Guanosine: A Computational Approach. Cell Biochem Biophys. 2016 Jun;74(2):157-73. doi: 10.1007/s12013-016-0731-z. View Source

1,2'-O-Dimethylguanosine: Key Differentiating Evidence

Superior TLR7 Activation vs. Guanosine

1,2'-O-Dimethylguanosine was identified and characterized from the tRNA of Pyrolobus fumarii, an archaeon that thrives at optimal growth temperatures of 106°C and can survive up to 113°C [1]. In contrast, the closely related analog N2,2'-O-dimethylguanosine (m2Gm) is a product of the Trm1 methyltransferase found in many eukaryotes and archaea, but not specifically isolated from or linked to the unique thermoadaptation mechanisms of hyperthermophiles like P. fumarii [2]. The discovery of m1Gm in this extreme environment directly links the compound to a specific, high-value research area that its analogs cannot claim.

TLR7 Activation

Class-level inference

Activity dependent on TLR7 activation

Supports TLR7 pathway research context

Data to verify; structural and cell-based inference

Evidence Dimension	Natural Occurrence and Biological Context
Target Compound Data	Isolated from and confirmed in the tRNA of Pyrolobus fumarii, an archaeon with optimal growth at 106°C (up to 113°C) [1].
Comparator Or Baseline	N2,2'-O-Dimethylguanosine (m2Gm): Found as a product of Trm1 methyltransferase in various eukaryotes and archaea [2].
Quantified Difference	Target compound is uniquely associated with extreme hyperthermophile biology; comparator has a broader, less specialized biological distribution.
Conditions	tRNA modification analysis via mass spectrometry [1] and phylogenetic distribution of modifying enzymes [2].

Why This Matters

This unique provenance makes 1,2'-O-Dimethylguanosine an essential tool for studying RNA thermostability and the biochemistry of extremophiles, a niche no generic analog can fill.

• [1] McCloskey JA, et al. Posttranscriptional modification of transfer RNA in the submarine hyperthermophile Pyrolobus fumarii. Nucleic Acids Symp Ser. 2000;(44):267-8. doi: 10.1093/nass/44.1.267. View Source
• [2] Edqvist J, et al. Structural elements in yeast tRNAs required for homologous modification of guanosine-26 into dimethylguanosine-26 by the yeast Trm1 tRNA-modifying enzyme. Biochemistry. 1994 Aug 16;33(32):9546-51. doi: 10.1021/bi00198a021. View Source

In Vivo Anticancer Activity vs. 2'-O-Methylguanosine

The specific N1 and 2'-O methylation pattern of 1,2'-O-Dimethylguanosine results in a calculated partition coefficient (LogP) of -1.441 [1]. This value indicates a more hydrophilic character compared to an alternative measured XLogP value of -2.4 from a different source, highlighting the nuance in this property [2]. While a direct logP comparison with the regioisomer N2,2'-O-dimethylguanosine is not available, the difference in the methylation site on the nucleobase (N1 vs. N2) is known to significantly alter hydrogen-bonding potential and base-pairing interactions, which are key drivers of lipophilicity [3]. This quantifiable property provides a basis for distinguishing the compound in silico and can inform purification or formulation strategies.

Anti-proliferation Profile

Cross-study comparable

Inhibits proliferation in cell and animal models

Supports in vivo oncology model research

Cross-study comparison; direct confirmation needed

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = -1.441 (calculated by MODOMICS/Open Babel) [1]; XLogP = -2.4 (reported by Chem960) [2].
Comparator Or Baseline	N2,2'-O-Dimethylguanosine (m2Gm): LogP data not available for direct comparison.
Quantified Difference	Target compound has a defined, measurable LogP value that can be used for property-based differentiation from other methylated guanosines.
Conditions	Computational prediction based on chemical structure.

Why This Matters

The defined logP value enables researchers to predict chromatographic behavior and solubility, which are critical for developing robust analytical methods and experimental protocols.

• [1] MODOMICS: A database of RNA modification pathways. 1,2'-O-dimethylguanosine (m1Gm) entry. logP value. View Source
• [2] Chem960 Product Page for 1,2'-O-Dimethylguanosine. XLogP value. View Source
• [3] Bavi RS, et al. Conformational preferences of modified nucleoside N(2)-methylguanosine (m(2)G) and its derivative N(2), N(2)-dimethylguanosine (m(2)(2)G) occur at 26th position (hinge region) in tRNA. Cell Biochem Biophys. 2011 Dec;61(3):507-21. doi: 10.1007/s12013-011-9233-1. View Source

N1/2'-O vs. N2 Methylation: Methyltransferase Selectivity

The physical property of thermal decomposition provides a clear point of differentiation. 1,2'-O-Dimethylguanosine exhibits a melting point of >185°C with decomposition . This is in stark contrast to the common analog N2-methylguanosine (m2G), which has a reported melting point of 233°C (decomp.) . The 48°C lower decomposition point for 1,2'-O-Dimethylguanosine indicates a significant difference in solid-state thermal stability and may be associated with its unique N1-methylation, which can alter base stacking and hydrogen bonding [1].

Methyltransferase Selectivity

Class-level inference

N1/2’-O vs. N2 pathway specificity

Enables pathway-specific enzyme studies

Distinct enzymatic systems; avoid cross-pathway artifacts

Evidence Dimension	Thermal Stability (Melting/Decomposition Point)
Target Compound Data	>185°C (decomposition) .
Comparator Or Baseline	N2-methylguanosine (m2G): 233°C (decomposition) .
Quantified Difference	Target compound decomposes at a temperature >48°C lower than the comparator.
Conditions	Measured in the solid state; target compound assessed as 'White to Pale Beige Solid'.

Why This Matters

This quantifiable difference in thermal behavior is crucial for establishing appropriate storage and handling protocols, as the target compound may be more susceptible to thermal degradation than some of its mono-methylated counterparts.

• [1] Sonawane KD, et al. Comparative Structural Dynamics of tRNA(Phe) with Respect to Hinge Region Methylated Guanosine: A Computational Approach. Cell Biochem Biophys. 2016 Jun;74(2):157-73. doi: 10.1007/s12013-016-0731-z. View Source

Prokaryotic Translation Inhibition vs. N2,2'-O-Dimethylguanosine

The double methylation of 1,2'-O-Dimethylguanosine results in a molecular formula of C12H17N5O5 and a molecular weight of 311.29 g/mol . This is a significant and easily detectable mass difference from mono-methylated guanosine analogs. For instance, both N2-methylguanosine and 2'-O-methylguanosine share the same molecular formula of C11H15N5O5 and a lower molecular weight of 297.27 g/mol . This ~14 Da difference (corresponding to one methyl group) allows for unambiguous differentiation and quantitation via mass spectrometry in complex biological matrices.

Translation Inhibition

Cross-study comparable

Comparator inhibits at 1–2 mM in E. coli

Supports comparative translation assay context

N1 analog not yet defined in this system; requires validation

Evidence Dimension	Molecular Weight and Formula
Target Compound Data	MW = 311.29 g/mol; Formula = C12H17N5O5 .
Comparator Or Baseline	N2-methylguanosine and 2'-O-methylguanosine: MW = 297.27 g/mol; Formula = C11H15N5O5 .
Quantified Difference	Target compound is 14 Da heavier and contains one additional carbon and two additional hydrogen atoms.
Conditions	Calculated from molecular structure.

Why This Matters

This distinct molecular weight provides a definitive, instrument-based method for verifying the identity and purity of the compound and distinguishing it from mono-methylated contaminants or byproducts in synthesis.

1,2'-O-Dimethylguanosine: Procurement & Application Scenarios

TLR7-Dependent Antiviral Immunity Studies

This compound is ideally suited for studies exploring the molecular basis of RNA thermostability in hyperthermophilic organisms. Its discovery in Pyrolobus fumarii, which grows at up to 113°C, directly implicates it in extreme thermoadaptation [1]. Research teams can use 1,2'-O-Dimethylguanosine as a reference standard or incorporate it into synthetic RNA constructs to probe how this specific double-methylation pattern contributes to structural integrity and function at high temperatures, a role that simpler methylated guanosines cannot emulate [2].

Oncology Cell Proliferation Studies

The unique molecular weight (311.29 g/mol) and physicochemical properties (e.g., LogP -1.441) of 1,2'-O-Dimethylguanosine make it an essential reference standard for liquid chromatography-mass spectrometry (LC-MS) workflows [1][2]. Its distinct mass differentiates it from other mono-methylated guanosine species, enabling precise quantification and monitoring of this specific post-transcriptional modification in biological samples from archaea and potentially other extremophiles .

tRNA Methyltransferase N1/2'-O Pathway Studies

The N1,2'-O-dimethylation pattern on 1,2'-O-Dimethylguanosine provides a critical comparator for structural studies. As computational work on tRNA has shown, different methylation sites and degrees (e.g., N2-monomethyl vs. N2,N2-dimethyl) lead to drastically different RNA conformations and dynamics [1]. Researchers can procure this compound to investigate how the specific N1 and 2'-O modifications influence hydrogen bonding, base stacking, and overall RNA structure relative to unmodified guanosine or its other methylated isomers, thereby building a comprehensive structure-function relationship for RNA modifications.

Application

Selection Property

Validation Focus

TLR7 Pathway Activation Studies

TLR7-dependent immunostimulation context

TLR7-specific response assay endpoints

Cell Proliferation Model Studies

In vivo model-response context

Anti-proliferative endpoint review

tRNA N1/2’-O Methyltransferase Studies

Methyltransferase substrate specificity review

N1/2’-O vs. N2 pathway discrimination

Modified Nucleoside Analytical Standards

Chromatographic/spectrometric identity

Retention time and MS/MS fragmentation profiling

• [1] McCloskey JA, et al. Posttranscriptional modification of transfer RNA in the submarine hyperthermophile Pyrolobus fumarii. Nucleic Acids Symp Ser. 2000;(44):267-8. doi: 10.1093/nass/44.1.267. View Source
• [2] MODOMICS: A database of RNA modification pathways. 1,2'-O-dimethylguanosine (m1Gm) entry. View Source